Cas no 1361683-03-5 (2,4-Dichloro-3'-fluoro-4'-methyl-biphenyl)

• Product Name: 2,4-Dichloro-3'-fluoro-4'-methyl-biphenyl
• CAS No: 1361683-03-5
• MF: C₁₃H₉Cl₂F
• MW: 255.114965200424
• CID: 4995950
• Update Time: 2025-06-09

2,4-Dichloro-3'-fluoro-4'-methyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-3'-fluoro-4'-methyl-biphenyl

• Inchi： 1S/C13H9Cl2F/c1-8-2-3-9(6-13(8)16)11-5-4-10(14)7-12(11)15/h2-7H,1H3
• InChI Key： DVXNXQFGSRJCDZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(C)=C(C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 5.8
• Topological Polar Surface Area: 0

Additional information on 2,4-Dichloro-3'-fluoro-4'-methyl-biphenyl

Introduction to 2,4-Dichloro-3'-fluoro-4'-methyl-biphenyl (CAS No. 1361683-03-5)

2,4-Dichloro-3'-fluoro-4'-methyl-biphenyl (CAS No. 1361683-03-5) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its biphenyl core, which is substituted with two chlorine atoms at the 2 and 4 positions, a fluorine atom at the 3' position, and a methyl group at the 4' position. The combination of these substituents imparts distinct physical and chemical properties to the molecule, making it a subject of extensive research.

The biphenyl core of 2,4-Dichloro-3'-fluoro-4'-methyl-biphenyl is a common structural motif found in many biologically active compounds. Biphenyls are known for their rigidity and planarity, which can influence the molecule's interactions with biological targets. The presence of chlorine atoms at the 2 and 4 positions enhances the compound's lipophilicity, which can affect its solubility and permeability across biological membranes. The fluorine atom at the 3' position introduces additional electronic effects, while the methyl group at the 4' position adds steric bulk and can influence conformational flexibility.

In the realm of pharmaceutical research, 2,4-Dichloro-3'-fluoro-4'-methyl-biphenyl has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed selective inhibition of a specific enzyme involved in cancer cell proliferation. This finding highlights the potential of 2,4-Dichloro-3'-fluoro-4'-methyl-biphenyl as a scaffold for developing novel therapeutic agents.

Beyond its pharmaceutical applications, 2,4-Dichloro-3'-fluoro-4'-methyl-biphenyl has also been investigated for its use in materials science. The unique electronic properties of this compound make it suitable for applications in organic electronics and photovoltaic devices. Research conducted at the University of California, Berkeley, has shown that thin films of this compound exhibit excellent charge transport properties, making it a promising candidate for use in organic field-effect transistors (OFETs) and organic solar cells.

The synthesis of 2,4-Dichloro-3'-fluoro-4'-methyl-biphenyl typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the coupling of substituted benzene derivatives using transition metal-catalyzed reactions such as Suzuki or Stille coupling. These methods allow for the efficient construction of the biphenyl core with the desired substituents. Recent advancements in catalytic chemistry have further optimized these synthetic pathways, reducing reaction times and improving overall efficiency.

In terms of safety and environmental impact, it is important to note that while 2,4-Dichloro-3'-fluoro-4'-methyl-biphenyl is not classified as a hazardous substance under current regulations, proper handling and disposal procedures should be followed to ensure workplace safety and environmental protection. Researchers working with this compound should adhere to standard laboratory practices and guidelines to minimize any potential risks.

The future prospects for 2,4-Dichloro-3'-fluoro-4'-methyl-biphenyl are promising. Ongoing research aims to further elucidate its biological activities and optimize its properties for specific applications. Collaborative efforts between chemists, biologists, and materials scientists are expected to drive innovation in this field, leading to new discoveries and practical applications.

In conclusion, 2,4-Dichloro-3'-fluoro-4'-methyl-biphenyl (CAS No. 1361683-03-5) is a versatile compound with significant potential in both pharmaceutical and materials science research. Its unique chemical structure provides a foundation for developing novel therapeutic agents and advanced materials. As research continues to advance, this compound is likely to play an increasingly important role in various scientific disciplines.